methyl 3-(benzenesulfonyl)prop-2-enoate
Overview
Description
Methyl 3-(benzenesulfonyl)prop-2-enoate is a chemical compound with the CAS Number: 63068-63-3 . It has a molecular weight of 226.25 and its IUPAC name is methyl (2E)-3-(phenylsulfonyl)-2-propenoate . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for methyl 3-(benzenesulfonyl)prop-2-enoate is 1S/C10H10O4S/c1-14-10(11)7-8-15(12,13)9-5-3-2-4-6-9/h2-8H,1H3/b8-7+ . This indicates the molecular structure of the compound.Chemical Reactions Analysis
Methyl 3-(benzenesulfonyl)prop-2-enoate has been found to behave as a synthetic equivalent of methyl 3-(4-methylbenzenesulfonyl)prop-2-ynoate in reactions with dimethyl malonate and methyl acetoacetate . These reactions afforded the corresponding Michael adducts .Physical And Chemical Properties Analysis
Methyl 3-(benzenesulfonyl)prop-2-enoate is a powder that is stored at room temperature . It has a melting point of 98-100°C . The compound has a molecular weight of 226.25 .Scientific Research Applications
Organic Synthesis: Building Block for Medicinal Chemistry
Methyl 3-(benzenesulfonyl)prop-2-enoate: serves as a versatile building block in organic synthesis. Its sulfonyl group acts as a good leaving group, facilitating nucleophilic substitution reactions that are pivotal in creating complex molecular architectures found in pharmaceuticals .
Material Science: Polymer Modification
In material science, this compound is used to modify polymers. The vinyl group can undergo polymerization, allowing the incorporation of the benzenesulfonyl moiety into polymer chains. This can result in materials with enhanced thermal stability and chemical resistance .
Chemical Synthesis: Precursor for [3 + 2] Cycloadditions
The compound is a precursor in [3 + 2] cycloaddition reactions. These reactions are crucial for synthesizing five-membered rings, which are common in various natural products and pharmaceuticals. The resulting cycloadducts can be further functionalized to produce a wide range of derivatives .
Chromatography: Stationary Phase Functionalization
Methyl 3-(benzenesulfonyl)prop-2-enoate: can be used to functionalize stationary phases in chromatography. Its ability to interact with various analytes through π-π interactions and hydrogen bonding can improve the selectivity and sensitivity of chromatographic separations .
Analytical Chemistry: Derivatization Agent
In analytical chemistry, it acts as a derivatization agent for the detection of compounds with active hydrogens. The sulfonyl group reacts with these compounds, making them more volatile and detectable by techniques like gas chromatography-mass spectrometry (GC-MS) .
NMR Spectroscopy: Shift Reagent
The compound’s aromatic moiety can induce shifts in NMR spectroscopy, aiding in the elucidation of molecular structures. It can serve as an internal standard or shift reagent to resolve overlapping signals and enhance spectral analysis .
Photochemistry: Photoinitiator for Polymerization
Its ability to absorb UV light makes it a potential photoinitiator for polymerization reactions. Upon UV irradiation, it can generate radicals that initiate the polymerization of monomers, leading to the formation of polymers with specific properties .
Medicinal Chemistry: Prodrug Design
Lastly, in medicinal chemistry, methyl 3-(benzenesulfonyl)prop-2-enoate can be used in prodrug design. The sulfonyl group can be strategically placed to modulate the solubility and absorption of drug molecules, enhancing their pharmacokinetic profiles .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(benzenesulfonyl)prop-2-enoate involves the reaction of benzenesulfonyl chloride with methyl acrylate in the presence of a base to form the desired product.", "Starting Materials": [ "Benzenesulfonyl chloride", "Methyl acrylate", "Base (e.g. triethylamine)" ], "Reaction": [ "Add benzenesulfonyl chloride to a solution of methyl acrylate in anhydrous dichloromethane", "Add a base (e.g. triethylamine) to the reaction mixture to initiate the reaction", "Stir the reaction mixture at room temperature for several hours", "Extract the product with dichloromethane", "Wash the organic layer with water and brine", "Dry the organic layer over anhydrous magnesium sulfate", "Filter and concentrate the product under reduced pressure", "Purify the product by column chromatography using a suitable solvent system" ] } | |
CAS RN |
63068-63-3 |
Molecular Formula |
C10H10O4S |
Molecular Weight |
226.2 |
Purity |
95 |
Origin of Product |
United States |
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